Cas no 2034272-75-6 (2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 2034272-75-6
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5334077
• Update Time: 2025-10-28

2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yl)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone
• 2-pyridin-3-yl-1-(3-pyrimidin-2-yloxypiperidin-1-yl)ethanone
• 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C16H18N4O2/c21-15(10-13-4-1-6-17-11-13)20-9-2-5-14(12-20)22-16-18-7-3-8-19-16/h1,3-4,6-8,11,14H,2,5,9-10,12H2
• InChI Key： HRUIFTRVDYFNRW-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CN(C(CC2C=NC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2

Additional information on 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034272-75-6)

In the realm of pharmaceutical and agrochemical research, 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034272-75-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyridine and pyrimidine moieties, is a subject of ongoing studies in drug discovery and development. Researchers are particularly interested in its kinase inhibition properties, which could pave the way for novel therapeutics targeting inflammatory diseases and cancer.

The molecular structure of 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one combines a piperidine core with heterocyclic substituents, making it a versatile scaffold for medicinal chemistry. Its CAS No. 2034272-75-6 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate a growing interest in its potential as a selective inhibitor, particularly in the context of personalized medicine and targeted therapy.

From a synthetic perspective, the compound's pyrimidin-2-yloxy linkage offers opportunities for structure-based drug design. Its pharmacokinetic profile, including metabolic stability and oral bioavailability, is a key focus area for researchers. Given the rising demand for small-molecule therapeutics, 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one is often discussed in forums related to fragment-based drug discovery and computational chemistry.

In agrochemical applications, this compound's heterocyclic framework is explored for its potential in crop protection. Its mode of action against pest enzymes aligns with the industry's shift toward sustainable agriculture. Searches for CAS No. 2034272-75-6 in this context often correlate with keywords like biodegradable pesticides and green chemistry.

The compound's patent landscape reveals its prominence in intellectual property filings, particularly in biopharma and agrochemical innovation. As the scientific community prioritizes drug repurposing and multi-target agents, 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one continues to be a molecule of interest. Its toxicity profile and environmental impact are also critical considerations in regulatory submissions.

In conclusion, 2-(pyridin-3-yl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034272-75-6) represents a compelling case study in interdisciplinary research. Its applications span drug development, agrochemicals, and material science, making it a valuable subject for further investigation. With advancements in AI-driven drug discovery and precision farming, this compound is poised to remain at the forefront of scientific inquiry.